Cas no 2514965-53-6 (7-(Trifluoromethyl)isoquinolin-5-ol)

• Product Name: 7-(Trifluoromethyl)isoquinolin-5-ol
• CAS No: 2514965-53-6
• MF: C₁₀H₆F₃NO
• MW: 213.16
• CID: 5141197
• PubChem ID: 155897040
• Update Time: 2026-03-03

7-(Trifluoromethyl)isoquinolin-5-ol Chemical and Physical Properties

Names and Identifiers

• 7-(Trifluoromethyl)isoquinolin-5-ol
• 2514965-53-6
• K10289

• Inchi： 1S/C10H6F3NO/c11-10(12,13)7-3-6-5-14-2-1-8(6)9(15)4-7/h1-5,15H
• InChI Key： SQOQMVSHBFBHPW-UHFFFAOYSA-N
• SMILES： C12C=NC=CC1=C(C=C(C=2)C(F)(F)F)O

Computed Properties

• Exact Mass: 213.04014830g/mol
• Monoisotopic Mass: 213.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 33.1Ų

Additional information on 7-(Trifluoromethyl)isoquinolin-5-ol

7-(Trifluoromethyl)isoquinolin-5-ol: A Comprehensive Overview

7-(Trifluoromethyl)isoquinolin-5-ol, also known by its CAS number 2514965-53-6, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the isoquinoline family, a class of heterocyclic aromatic compounds that have been extensively studied due to their diverse biological activities and structural versatility. The presence of the trifluoromethyl group at the 7-position and the hydroxyl group at the 5-position introduces unique electronic and steric properties, making this compound a valuable building block for drug discovery and advanced material synthesis.

The isoquinoline skeleton is a fundamental structure in organic chemistry, characterized by a bicyclic system consisting of a benzene ring fused to a pyridine ring. In 7-(Trifluoromethyl)isoquinolin-5-ol, the trifluoromethyl group (-CF3) at position 7 imparts strong electron-withdrawing effects, which can significantly influence the compound's reactivity and pharmacokinetic properties. Meanwhile, the hydroxyl group (-OH) at position 5 introduces hydrophilic characteristics, enhancing solubility and potentially improving bioavailability. These features make this compound an attractive candidate for various applications, including as intermediates in pharmaceutical synthesis and as precursors for advanced materials.

Recent studies have highlighted the potential of 7-(Trifluoromethyl)isoquinolin-5-ol in drug development, particularly in the design of kinase inhibitors and other enzyme-targeting agents. The trifluoromethyl group's electron-withdrawing nature can enhance binding affinity to specific protein targets, while the hydroxyl group can serve as a site for further functionalization, enabling the creation of more complex molecular architectures. Researchers have also explored its role in fluorescence sensing applications due to its unique electronic properties, which allow it to act as a sensitive probe for detecting various analytes in environmental and biomedical contexts.

The synthesis of 7-(Trifluoromethyl)isoquinolin-5-ol typically involves multi-step organic reactions, often starting from readily available isoquinoline derivatives. One common approach involves nucleophilic substitution or electrophilic aromatic substitution to introduce the trifluoromethyl group, followed by oxidation or reduction steps to install the hydroxyl functionality. The optimization of these reaction conditions has been a focus of recent research efforts, with chemists seeking more efficient and environmentally friendly methods to produce this compound on an industrial scale.

In terms of pharmacological activity, 7-(Trifluoromethyl)isoquinolin-5-ol has shown promising results in preclinical studies targeting various disease states. For instance, its ability to modulate kinase activity makes it a potential candidate for treating cancers characterized by excessive signaling through specific kinases. Additionally, its hydrophilic nature may facilitate its passage through biological barriers, enhancing its efficacy as a therapeutic agent. However, further research is needed to fully understand its pharmacokinetics, toxicity profile, and long-term safety in vivo.

Beyond pharmaceutical applications, 7-(Trifluoromethyl)isoquinolin-5-ol has also found use in materials science as a precursor for advanced polymers and optoelectronic devices. Its rigid aromatic structure and functional groups provide opportunities for designing materials with tailored electronic properties, such as high conductivity or selective light absorption. This dual functionality underscores the compound's versatility across multiple scientific disciplines.

In conclusion, 7-(Trifluoromethyl)isoquinolin-5-ol represents a significant advancement in organic chemistry due to its unique structural features and diverse applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings. Its integration into cutting-edge technologies and therapeutic strategies highlights the ongoing importance of isoquinoline derivatives in modern science.